Cas no 57999-12-9 (4-(m-Tolyl)-1H-pyrazol-3-amine)

• Product Name: 4-(m-Tolyl)-1H-pyrazol-3-amine
• CAS No: 57999-12-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5739799
• PubChem ID: 12330556
• Update Time: 2025-06-11

4-(m-Tolyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylphenyl)-1H-pyrazol-5-amine
• DTXSID50490518
• 57999-12-9
• 4-(M-tolyl)-1h-pyrazol-5-amine
• 40545-62-8
• CS-0307222
• STK894656
• SCHEMBL11743569
• MFCD06825216
• BBL004332
• 4-m-tolyl-2h-pyrazol-3-ylamine
• 4-(3-methylphenyl)-1H-pyrazol-3-amine
• AKOS005143717
• VS-01533
• AKOS000345533
• EN300-1148404
• 4-(m-Tolyl)-1H-pyrazol-3-amine

• Inchi： 1S/C10H11N3/c1-7-3-2-4-8(5-7)9-6-12-13-10(9)11/h2-6H,1H3,(H3,11,12,13)
• InChI Key： VAKJBMPZWKCBAW-UHFFFAOYSA-N
• SMILES： N1C(N)=C(C2=CC=CC(C)=C2)C=N1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-(m-Tolyl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-(m-Tolyl)-1H-pyrazol-3-amine (CAS No. 57999-12-9)

4-(m-Tolyl)-1H-pyrazol-3-amine, with the CAS number 57999-12-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of 4-(m-Tolyl)-1H-pyrazol-3-amine features a pyrazole ring substituted with a meta-tolyl group, making it an intriguing candidate for various biochemical and pharmacological studies.

The synthesis of 4-(m-Tolyl)-1H-pyrazol-3-amine typically involves the reaction of 3-amino-1H-pyrazole with m-tolylboronic acid in the presence of a suitable catalyst, such as palladium(II) acetate. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. The compound's unique structural features contribute to its stability and reactivity, making it an attractive building block for the development of novel pharmaceutical agents.

In recent years, significant advancements have been made in understanding the biological properties of 4-(m-Tolyl)-1H-pyrazol-3-amine. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 4-(m-Tolyl)-1H-pyrazol-3-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in both in vitro and in vivo models.

Beyond its anti-inflammatory properties, 4-(m-Tolyl)-1H-pyrazol-3-amine has also shown promise as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific molecular pathways. For example, a study published in the Cancer Research journal reported that 4-(m-Tolyl)-1H-pyrazol-3-amine selectively inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression. This selective inhibition leads to cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of 4-(m-Tolyl)-1H-pyrazol-3-amine have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile makes it suitable for long-term administration. These properties have been confirmed through various preclinical studies, including those conducted on animal models.

In terms of clinical applications, 4-(m-Tolyl)-1H-pyrazol-3-amine is currently being evaluated for its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are ongoing to assess its safety and efficacy in these conditions. Early results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses.

The potential therapeutic applications of 4-(m-Tolyl)-1H-pyrazol-3-amine extend beyond inflammation and cancer. Recent studies have explored its neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research published in the Molecular Neurobiology journal found that this compound can reduce oxidative stress and prevent neuronal cell death by modulating key signaling pathways involved in neuroprotection.

In conclusion, 4-(m-Tolyl)-1H-pyrazol-3-amine (CAS No. 57999-12-9) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its anti-inflammatory, antitumor, and neuroprotective properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in modern drug discovery efforts.